Cas no 4214-78-2 (2(1H)-Pyridinone, 5-chloro-1-methyl-)

2(1H)-Pyridinone, 5-chloro-1-methyl- structure
4214-78-2 structure
Product Name:2(1H)-Pyridinone, 5-chloro-1-methyl-
CAS No:4214-78-2
MF:C6H6ClNO
MW:143.570940494537
MDL:MFCD22375100
CID:1513440
PubChem ID:13651728
Update Time:2025-04-21

2(1H)-Pyridinone, 5-chloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Pyridinone, 5-chloro-1-methyl-
    • 5-chloro-1-methylpyridin-2-one
    • 5-chloro-1-Methylpyridin-2(1H)-one
    • 5-chloro-1-methyl-1,2-dihydropyridin-2-one
    • AKOS016552103
    • SCHEMBL7604008
    • DTXSID90545899
    • MPOJAMFZYRYPFY-UHFFFAOYSA-N
    • SB52971
    • BS-28376
    • MFCD22375100
    • 5-chloro-1-methyl-1,2-dihydro-2-oxopyridine
    • 5-chloro-1-methyl-1H-pyridin-2-one
    • DB-107515
    • 4214-78-2
    • G87052
    • MDL: MFCD22375100
    • Inchi: 1S/C6H6ClNO/c1-8-4-5(7)2-3-6(8)9/h2-4H,1H3
    • InChI Key: MPOJAMFZYRYPFY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(N(C)C=1)=O

Computed Properties

  • Exact Mass: 143.01388
  • Monoisotopic Mass: 143.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 241.8±33.0 °C(Predicted)
  • PSA: 20.31
  • pka: -0.41±0.62(Predicted)

2(1H)-Pyridinone, 5-chloro-1-methyl- Customs Data

  • HS CODE:2933399990

2(1H)-Pyridinone, 5-chloro-1-methyl- Pricemore >>

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